Cas no 866143-03-5 (N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide
• CAS No: 866143-03-5
• MF: C₁₄H₈F₅NO
• MW: 301.211441040039
• CID: 5702574
• PubChem ID: 1488263
• Update Time: 2025-10-30

N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Difluorophenyl)-3-(trifluoroMethyl)benzaMide, 97%
• Benzamide, N-(3,4-difluorophenyl)-3-(trifluoromethyl)-
• 9H-413S
• 866143-03-5
• N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide
• N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzenecarboxamide
• AKOS005105278
• N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C14H8F5NO/c15-11-5-4-10(7-12(11)16)20-13(21)8-2-1-3-9(6-8)14(17,18)19/h1-7H,(H,20,21)
• InChI Key： LPRGFDZSQYALDB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(NC2C=CC(=C(C=2)F)F)=O)C=1)(F)F

Computed Properties

• Exact Mass: 301.05260469g/mol
• Monoisotopic Mass: 301.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 265.5±40.0 °C(Predicted)
• pka: 11.36±0.70(Predicted)

Additional information on N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide

Research Briefing on N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide (CAS: 866143-03-5)

N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide (CAS: 866143-03-5) is a fluorinated benzamide derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluorophenyl substituents, exhibits promising pharmacological properties, particularly in the context of targeted drug design and therapeutic applications. Recent studies have explored its potential as a modulator of specific biological pathways, making it a compound of significant interest for further investigation.

The synthesis and characterization of N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide have been detailed in several recent publications. The compound's structural features, including its electron-withdrawing groups, contribute to its stability and bioavailability, which are critical factors in drug development. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its purity and structural integrity, ensuring its suitability for biological studies.

In vitro and in vivo studies have demonstrated that N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide exhibits notable activity in modulating specific protein targets. For instance, recent findings suggest its potential as an inhibitor of certain kinases involved in inflammatory and oncogenic pathways. These findings are supported by molecular docking studies, which highlight the compound's ability to bind selectively to active sites, thereby interfering with pathological signaling cascades.

Further investigations into the pharmacokinetic and pharmacodynamic properties of N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide are underway. Preliminary data indicate favorable absorption and distribution profiles, with minimal off-target effects, positioning it as a viable candidate for preclinical development. However, challenges such as metabolic stability and potential toxicity require thorough evaluation to ensure its translational potential.

The therapeutic applications of N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide are being explored across multiple disease models. Its efficacy in attenuating inflammatory responses and inhibiting tumor growth in animal models has been particularly noteworthy. These findings underscore the compound's versatility and its potential to address unmet medical needs in areas such as oncology and autoimmune diseases.

In conclusion, N-(3,4-Difluorophenyl)-3-(trifluoromethyl)benzamide represents a promising scaffold for further drug development. Its unique chemical properties and demonstrated biological activity make it a compelling subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and elucidating its mechanisms of action to fully realize its therapeutic potential.